Cas no 2137870-68-7 (1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-
• CAS No: 2137870-68-7
• MF: C₁₂H₂₂N₂O₃S
• MW: 274.379682064056
• CID: 5299626
• Update Time: 2025-08-05

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-

• Inchi： 1S/C12H22N2O3S/c13-10-3-5-12(6-4-10)9-14(7-8-17-12)18(15,16)11-1-2-11/h10-11H,1-9,13H2
• InChI Key： FGNAKANHJHDTOK-UHFFFAOYSA-N
• SMILES： O1C2(CCC(N)CC2)CN(S(C2CC2)(=O)=O)CC1

Additional information on 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-: A Promising Compound in Medicinal Chemistry

1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 2137870-68-7, represents a novel class of spirocyclic derivatives that combine multiple functional groups, including an aziridine ring and a sulfonyl group. Its molecular architecture is designed to modulate biological targets with high specificity, making it a potential candidate for therapeutic applications. The synthesis and characterization of this compound have been extensively studied in recent years, with researchers focusing on its pharmacological properties and potential applications in drug development.

The core structure of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- is a spiro[5.5]undecane skeleton, which is further functionalized with an oxaziridine ring and a cyclopropylsulfonyl group. The spirocyclic system provides a rigid framework that enhances molecular stability and reduces metabolic degradation, while the presence of the sulfonyl group introduces polar interactions that may influence drug-target binding. Recent studies have highlighted the importance of such structural features in improving the bioavailability and selectivity of small-molecule therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that spirocyclic derivatives with similar scaffolds exhibit enhanced cell permeability and reduced off-target effects compared to their non-spirocyclic counterparts.

The 4-(cyclopropylsulfonyl)- substituent in this compound plays a critical role in modulating its biological activity. Cyclopropyl groups are known for their ability to form unique interactions with protein targets, such as hydrogen bonding or hydrophobic contacts, which can significantly impact the potency of a drug candidate. A 2022 study published in ACS Chemical Biology revealed that sulfonyl-cyclopropyl derivatives exhibit improved binding affinity for G-protein-coupled receptors (GPCRs), a key class of targets in many therapeutic areas. This finding aligns with the design principles of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)-, suggesting its potential as a lead compound for GPCR-related diseases.

One of the most notable aspects of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- is its ability to act as a multifunctional scaffold for drug development. The spirocyclic structure allows for the incorporation of diverse functional groups, enabling the design of molecules with tailored pharmacological profiles. For example, researchers have explored the modification of the 1-Oxa-4-azaspiro[5.5]undecan-9-amine core to create derivatives with enhanced antitumor activity. A 2023 preclinical study in Cancer Research reported that compounds derived from this scaffold showed promising efficacy in inhibiting cancer cell proliferation, particularly in pancreatic and breast cancer models.

The pharmacological relevance of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- extends to its potential applications in neurodegenerative diseases. The presence of the aziridine ring and the cyclopropylsulfonyl group may facilitate interactions with neuroinflammatory pathways, which are implicated in conditions such as Alzheimer's and Parkinson's disease. A 2024 review in Neuropharmacology highlighted the role of spirocyclic compounds in modulating microglial activation, suggesting that 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- could serve as a template for designing anti-inflammatory agents targeting neurodegenerative processes.

From a synthetic perspective, the preparation of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- involves a series of well-defined steps, including the formation of the spirocyclic core and the introduction of the sulfonyl group. A 2023 article in Organic Letters described a novel asymmetric synthesis route that achieved high stereocontrol over the spirocyclic center, which is critical for optimizing the compound's biological activity. This synthetic strategy underscores the importance of stereochemistry in the design of spirocyclic derivatives, as the spatial arrangement of functional groups can significantly influence their interactions with biological targets.

In addition to its therapeutic potential, 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- has been studied for its pharmacokinetic properties. The spirocyclic framework is believed to confer improved metabolic stability, as evidenced by in vitro studies showing reduced hydrolysis by esterase enzymes. A 2022 pharmacokinetic analysis in Drug Metabolism and Disposition indicated that compounds with similar scaffolds exhibit prolonged plasma half-lives, which could enhance their therapeutic utility in chronic disease management.

Despite its promising properties, the development of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- as a therapeutic agent remains in the preclinical stage. Ongoing research focuses on optimizing its selectivity, reducing potential toxicities, and improving its solubility for oral administration. Collaborative efforts between medicinal chemists and pharmacologists are essential to translate this compound into a viable drug candidate. As the field of drug discovery continues to advance, the unique structural features of 1-Oxa-4-azaspiro[5.5]undecan-9-amine, 4-(cyclopropylsulfonyl)- may inspire the design of new classes of therapeutics with broader applications.